Cas no 2680531-67-1 (2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid)

• Product Name: 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid
• CAS No: 2680531-67-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD34186434
• CID: 5644958
• PubChem ID: 165941009
• Update Time: 2025-05-20

2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28263283
• 2-[3-(1H-pyrazol-1-yl)oxetan-3-yl]acetic acid
• 2680531-67-1
• 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid

• MDL： MFCD34186434
• Inchi： 1S/C8H10N2O3/c11-7(12)4-8(5-13-6-8)10-3-1-2-9-10/h1-3H,4-6H2,(H,11,12)
• InChI Key： QCUMDNWZEQIFCI-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(C1)N1C=CC=N1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid

Introduction to 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid (CAS No. 2680531-67-1)

2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680531-67-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole moiety linked to an oxetane ring via an acetic acid side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The pyrazole scaffold is a well-documented heterocyclic system widely recognized for its role in drug discovery. Pyrazole derivatives are prevalent in various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The presence of the pyrazole group in 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid suggests that this compound may interact with biological targets in a manner similar to other pyrazole-based molecules, potentially modulating pathways relevant to disease states.

The oxetane ring, a four-membered ether-containing structure, introduces rigidity and conformational constraints to the molecule. This structural feature can influence both the physical properties of the compound and its binding affinity to biological targets. Oxetane derivatives have been explored for their potential as bioisosteres, offering alternative structural motifs that may enhance drug-like properties such as solubility, metabolic stability, and pharmacokinetic profiles.

The acetic acid side chain in 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid provides a polar functional group that can participate in hydrogen bonding interactions. This feature is particularly relevant for designing molecules that require specific interactions with biological macromolecules, such as enzymes or receptors. The combination of these structural elements—pyrazole, oxetane, and acetic acid—makes 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid a versatile scaffold for further derivatization and exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid with high precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, computational docking experiments have indicated potential interactions with kinases and proteases, which are key targets in oncology and inflammatory disorders.

In vitro studies have begun to unravel the pharmacological profile of 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid. Preliminary data suggest that this compound demonstrates moderate affinity for certain enzyme targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings align with the expectations based on its structural features and highlight its potential as a lead compound for further optimization.

The synthesis of 2-3-(1H-pyrazol-1-yl)oxetan-3-ylacetic acid presents an intriguing challenge due to the complexity of its framework. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have provided new avenues for constructing this molecule efficiently.

The oxetane ring is particularly sensitive to nucleophilic attack, which can be exploited to introduce various substituents at specific positions. This reactivity has been leveraged to generate libraries of derivatives for high-throughput screening (HTS). Such approaches have accelerated the discovery of novel bioactive compounds by allowing rapid testing of multiple analogs.

The acetic acid moiety offers additional opportunities for functionalization through esterification or amidation reactions. These modifications can alter the solubility and metabolic stability of the compound, making it more amenable for formulation into therapeutic agents. Furthermore, the pyrazole group can be further derivatized by introducing substituents at the 4-position or 5-position, expanding the chemical space available for exploration.

One of the most promising applications of 2-3-(1H-pyrazol-1-yloxetan - 3 - ylacetic acid) lies in its potential use as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By targeting these enzymes with small molecules like 2 - 3 - ( 1 H - pyrazol - 1 - yl ) oxetan - 3 - ylacetic acid, researchers aim to modulate aberrant signaling networks and restore normal cellular function.

Recent studies have highlighted the importance of bioisosterism in optimizing kinase inhibitors. The oxetane ring in 2 - 3 - ( 1 H - pyrazol - 1 - yl ) oxetan - 3 - ylacetic acid serves as an excellent bioisostere for aryl groups found in many kinase inhibitors. This substitution not only maintains but also enhances binding affinity due to improved steric fit and favorable interactions with the enzyme active site.

Another area of interest is the potential application of 2 - 3 - ( 1 H - pyrazol - 1 - yl ) oxetan - 3 - ylacetic acid as an anti-inflammatory agent. Inflammatory processes are mediated by complex signaling cascades involving various enzymes and receptors. The pyrazole moiety has been shown to interact with inflammatory pathways by modulating enzyme activity or receptor expression.

Preclinical studies have demonstrated that derivatives of pyrazole exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). While further research is needed to fully characterize the inflammatory effects of 2 - 3 - ( 1 H - pyrazol - 1 - yl ) oxetan - 3 - ylacetic acid, its structural features suggest that it may possess similar activities.

The acetic acid side chain also contributes to the anti-inflammatory potential of this compound by facilitating interactions with biological targets involved in inflammation regulation. This functional group can participate in hydrogen bonding networks that stabilize enzyme-substrate complexes or modulate receptor conformation.

In conclusion,2 – 3 – ( 1 H – pyrazol – 1 – yl ) oxetan – 3 – ylacetic acid (CAS No .268053167–71 ) is a structurally unique compound with significant promise in pharmaceutical research . Its combination of a pyrazole moiety , an oxetane ring , and an acetic acid side chain makes it a versatile scaffold for developing novel therapeutic agents . Ongoing studies continue to explore its potential applications in oncology , inflammation , and other disease areas . As research progresses , this compound is expected to contribute valuable insights into drug design and development strategies . p >